Cas no 138668-10-7 ((4E)-4-nitrohex-4-en-2-ol)

• Product Name: (4E)-4-nitrohex-4-en-2-ol
• CAS No: 138668-10-7
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 1254623
• PubChem ID: 6433080
• Update Time: 2025-04-20

(4E)-4-nitrohex-4-en-2-ol Chemical and Physical Properties

Names and Identifiers

• (4E)-4-nitrohex-4-en-2-ol
• (E)-4-Nitro-4-hexen-2-ol
• 4-Hexen-2-ol, 4-nitro-, (E)-
• (E)-4-nitrohex-4-en-2-ol
• 138668-10-7

• Inchi： 1S/C6H11NO3/c1-3-6(7(9)10)4-5(2)8/h3,5,8H,4H2,1-2H3/b6-3+
• InChI Key： RMCZAUBVAZUUIB-ZZXKWVIFSA-N
• SMILES： OC(C)C/C(=C\C)/[N+](=O)[O-]

Computed Properties

• Exact Mass: 145.07393
• Monoisotopic Mass: 145.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 63.37